Cas no 1160256-57-4 (7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride)
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride
- STL197198
- BBL014789
- R7575
- 4-quinolinecarbonyl chloride, 7-chloro-2-(2,5-dimethoxyphenyl)-8-methyl-
- 7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride
-
- MDL: MFCD03422880
- Inchi: 1S/C19H15Cl2NO3/c1-10-15(20)6-5-12-13(19(21)23)9-16(22-18(10)12)14-8-11(24-2)4-7-17(14)25-3/h4-9H,1-3H3
- InChI Key: ZHZQGDADAPWDBG-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C(=O)Cl)C=C(C3C=C(C=CC=3OC)OC)N=C2C=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 478
- Topological Polar Surface Area: 48.4
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride Security Information
- Storage Condition:(BD180587)
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C052170-250mg |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl Chloride |
1160256-57-4 | 250mg |
$ 275.00 | 2022-06-06 | ||
| TRC | C052170-500mg |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl Chloride |
1160256-57-4 | 500mg |
$ 450.00 | 2022-06-06 | ||
| TRC | C052170-1000mg |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl Chloride |
1160256-57-4 | 1g |
$ 720.00 | 2022-06-06 | ||
| Chemenu | CM267010-5g |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride |
1160256-57-4 | 97% | 5g |
$711 | 2021-08-18 | |
| abcr | AB378787-500 mg |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride |
1160256-57-4 | 500MG |
€254.60 | 2023-01-22 | ||
| abcr | AB378787-1 g |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride |
1160256-57-4 | 1g |
€322.50 | 2023-05-19 | ||
| abcr | AB378787-5 g |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride |
1160256-57-4 | 5g |
€907.00 | 2023-05-19 | ||
| Chemenu | CM267010-1g |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride |
1160256-57-4 | 97% | 1g |
$291 | 2022-06-14 | |
| abcr | AB378787-500mg |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride; . |
1160256-57-4 | 500mg |
€269.00 | 2025-04-22 | ||
| abcr | AB378787-1g |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride; . |
1160256-57-4 | 1g |
€317.00 | 2025-04-22 |
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride
Research Brief on 7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride (CAS: 1160256-57-4)
7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride (CAS: 1160256-57-4) is a specialized quinoline derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Its unique structural features, including the chloro and dimethoxyphenyl substituents, make it a valuable scaffold for drug discovery efforts.
Recent studies have focused on the synthetic optimization of this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthesis route starting from 2,5-dimethoxybenzaldehyde, achieving an overall yield of 78% with excellent purity (>99%). This advancement addresses previous challenges in the large-scale production of this intermediate, which had been a bottleneck in related drug development programs.
The pharmacological potential of derivatives based on this scaffold has been explored in multiple therapeutic areas. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that analogs of 7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride exhibit potent activity against Plasmodium falciparum, with IC50 values in the low nanomolar range. These findings suggest potential applications in antimalarial drug development, particularly for drug-resistant strains.
In CNS drug discovery, this compound has shown promise as a precursor for serotonin receptor modulators. A recent study in ACS Chemical Neuroscience (2023) demonstrated that structural modifications of this core can yield selective 5-HT2A receptor ligands with potential applications in treating neuropsychiatric disorders. The dimethoxyphenyl moiety appears crucial for receptor binding affinity, while the chloro substituent enhances metabolic stability.
From a chemical biology perspective, researchers have utilized 7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride as a versatile building block for fluorescent probes. A 2024 Nature Chemical Biology publication described its incorporation into a novel probe for monitoring lysosomal pH dynamics, leveraging the quinoline core's intrinsic fluorescence properties and pH sensitivity.
The safety profile and physicochemical properties of this compound have been extensively characterized in recent preclinical studies. Data from a 2023 Toxicology Reports publication indicate favorable in vitro safety parameters, with no significant cytotoxicity observed at concentrations up to 100 μM in human hepatocytes. The compound demonstrates good stability in physiological buffers, with a half-life exceeding 24 hours at pH 7.4.
Future research directions for this compound include exploration of its potential in targeted drug delivery systems and as a warhead in PROTAC (proteolysis targeting chimera) development. Preliminary results from ongoing studies suggest that the carbonyl chloride group can be effectively utilized for conjugation with various targeting moieties while maintaining biological activity.
1160256-57-4 (7-Chloro-2-(2,5-dimethoxyphenyl)-8-methylquinoline-4-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)